[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride

• IUPAC Name: 2-dicyclohexylphosphanylethyl(trimethyl)azanium;chloride
• InChI: InChI=1S/C17H35NP.ClH/c1-18(2,3)14-15-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17;/h16-17H,4-15H2,1-3H3;1H/q+1;/p-1
• InChI Key: ADRQXJKZPSRURO-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)CCP(C1CCCCC1)C2CCCCC2.[Cl-]
• Molecular Formula: C17H35ClNP
• DSSTOX Substance ID: DTXSID00573805
• Molecular Weight: 319.9 g/mol
• CAS No.: 181864-78-8

Description

[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride is a useful research compound. Its molecular formula is C17H35ClNP and its molecular weight is 319.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Radiation Synthesis and Complex Formation : Linear and crosslinked poly[2-(methacryloyloxy)ethyl]trimethylammonium chloride was synthesized using γ-irradiation polymerization, showing potential in forming complexes with potassium hexacyanoferrates in aqueous solutions. This demonstrates its use in hydrogel formation and stability evaluation of complexes in various ionic strength media (Khutoryanskiy et al., 2001).

• Polyelectrolytes in Organic Solvents : This compound was used to synthesize new hydrophobic electrolyte monomers. These monomers exhibited unique solubility spectrums in dipolar organic solvents, indicating its significance in the field of materials science (Jousset et al., 1998).

• Role in Emulsion Polymerization : The compound was used as an ionic comonomer in the emulsion polymerization of styrene, impacting the colloidal stability and polymerization rate. This highlights its role in polymer chemistry (Ramos & Forcada, 2010).

• Plant Growth Substances : Used as a class of plant growth substances, this compound notably affects plant growth, presenting an alternative to gibberellin, a common plant growth regulator. This research opens avenues in agricultural science (Tolbert, 1960).

• Functionalized Latexes and Polymerization : It has been applied in atom transfer radical polymerization (ARTP) for the polymerization of various monomers, demonstrating its utility in creating specialized latexes with distinct properties (Guerrini et al., 2000).

• Drug Delivery Systems : The compound was used to modify chitosan for drug delivery applications, showcasing its potential in pharmaceutical sciences (Chen & Zeng, 2017).

• Antibacterial Cotton Fabric : Its radiation-induced grafting onto cotton fabric created materials with significant antibacterial activity, indicating its application in the development of antimicrobial textiles (Goel et al., 2009).

Safety and Hazards

The compound has been classified with the hazard statement codes H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statement codes are P261, P280a, P304+P340, P305+P351+P338, P405, and P501a.

Mechanism of Action

Target of Action

[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride primarily targets phosphine ligands in catalytic processes. These ligands play a crucial role in transition metal catalysis , which is essential in various organic synthesis reactions .

Mode of Action

The compound interacts with transition metals such as palladium, platinum, and nickel. The phosphine ligand forms a complex with the metal, stabilizing it and facilitating the catalytic cycle . This interaction enhances the metal’s ability to activate substrates, leading to efficient catalytic reactions .

Biochemical Pathways

The primary biochemical pathway affected involves catalytic cycles in organic synthesis. The phosphine-metal complex participates in oxidative addition, transmetalation, and reductive elimination steps, which are critical in forming carbon-carbon and carbon-heteroatom bonds. These pathways are fundamental in synthesizing pharmaceuticals, agrochemicals, and polymers .

Pharmacokinetics

stability, solubility, and reactivity in various solvents are crucial for its effectiveness in catalytic processes. The compound is generally stable under standard laboratory conditions but may require specific solvents to maintain its activity .

Result of Action

The molecular effect of the compound’s action is the formation of stable metal-ligand complexes that facilitate catalytic reactions. At the cellular level, this results in the efficient synthesis of complex organic molecules. The compound’s action leads to high yields and selectivity in the desired reactions, making it valuable in industrial and laboratory settings .

Action Environment

Environmental factors such as temperature, solvent, and pH can significantly influence the compound’s action. Higher temperatures may increase the reaction rate but could also lead to the degradation of the compound. Solvents must be chosen to ensure the solubility and stability of the compound and the metal complex. The pH of the reaction medium can affect the ligand’s binding affinity and the overall catalytic efficiency .